4-Amino-N-[(4-aminophenyl)carbamoyl]benzamide

• CAS No.: 55621-50-6
• Molecular Formula: C14H14N4O2
• Molecular Weight: 270.29 g/mol
• IUPAC Name: 4-amino-N-[(4-aminophenyl)carbamoyl]benzamide
• InChI: InChI=1S/C14H14N4O2/c15-10-3-1-9(2-4-10)13(19)18-14(20)17-12-7-5-11(16)6-8-12/h1-8H,15-16H2,(H2,17,18,19,20)
• InChI Key: OJWDHNDIWPNCAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC(=O)NC2=CC=C(C=C2)N)N

Description

4-Amino-N-[(4-aminophenyl)carbamoyl]benzamide is an organic compound with the molecular formula C14H14N4O2. It is an important intermediate in the production of various industrial pigments, particularly Pigment Yellow 181, which is known for its heat stability and light-fastness .

Preparation Methods

The synthesis of 4-Amino-N-[(4-aminophenyl)carbamoyl]benzamide typically involves a two-step reaction. The first step is the preparation of N-(4-carbamoylphenyl)-4-nitrobenzamide by reacting 4-nitrobenzoyl chloride with 4-aminobenzoyl amide. The second step involves the reduction of the nitro group to an amino group, yielding this compound . This synthetic route is optimized for industrial applications, ensuring high yields and safety .

Chemical Reactions Analysis

4-Amino-N-[(4-aminophenyl)carbamoyl]benzamide undergoes various chemical reactions, including:

Reduction: The nitro group in the intermediate N-(4-carbamoylphenyl)-4-nitrobenzamide is reduced to an amino group using hydrogenation catalysts.

Substitution: The compound can participate in substitution reactions where the amino groups can be replaced by other functional groups under appropriate conditions.

Oxidation: The amino groups can be oxidized to nitro groups under strong oxidative conditions.

Scientific Research Applications

4-Amino-N-[(4-aminophenyl)carbamoyl]benzamide is used in various scientific research applications:

Chemistry: It serves as an intermediate in the synthesis of Pigment Yellow 181, which is used in plastics and other polymers processed at high temperatures.

Biology: The compound and its derivatives are studied for their potential as inhibitors of DNA methylation, which has implications in cancer research.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in targeting specific molecular pathways involved in diseases.

Industry: It is used in the production of high-performance pigments for automotive interiors and other applications requiring stringent light-fastness and weather-fastness.

Mechanism of Action

The mechanism of action of 4-Amino-N-[(4-aminophenyl)carbamoyl]benzamide involves its interaction with specific molecular targets. For instance, its derivatives have been shown to inhibit DNA methyltransferases, enzymes involved in DNA methylation, thereby affecting gene expression . This inhibition can lead to the re-expression of silenced genes, which is a potential therapeutic strategy in cancer treatment .

Comparison with Similar Compounds

4-Amino-N-[(4-aminophenyl)carbamoyl]benzamide can be compared with similar compounds such as:

4-Aminoacetanilide:

4-Aminobenzamide: This compound is structurally similar and is used in various chemical syntheses.

N-(4-(2-amino-6-methylpyrimidin-4-ylamino)phenyl)-4-(quinolin-4-ylamino)benzamide: A quinoline derivative known for its DNA methyltransferase inhibitory activity.

The uniqueness of this compound lies in its specific applications in high-performance pigments and its potential in DNA methylation research .